Cas no 1354223-74-7 (3-Fluoro-2-phenylpyridin-4-amine)

• Product Name: 3-Fluoro-2-phenylpyridin-4-amine
• CAS No: 1354223-74-7
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• CID: 4899229
• Update Time: 2025-05-23

3-Fluoro-2-phenylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-fluoro-2-phenylpyridine
• 3-fluoro-2-phenylpyridin-4-amine
• 3-Fluoro-2-phenylpyridin-4-amine

• Inchi： 1S/C11H9FN2/c12-10-9(13)6-7-14-11(10)8-4-2-1-3-5-8/h1-7H,(H2,13,14)
• InChI Key： XETYLPDIVIEPGQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CN=C1C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 3-Fluoro-2-phenylpyridin-4-amine

Comprehensive Overview of 3-Fluoro-2-phenylpyridin-4-amine (CAS No. 1354223-74-7): Properties, Applications, and Research Insights

3-Fluoro-2-phenylpyridin-4-amine (CAS No. 1354223-74-7) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated pyridine derivatives, which are renowned for their unique electronic properties and bioactivity. The presence of a fluoro substituent at the 3-position and a phenyl group at the 2-position enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for fluorinated heterocycles like 3-Fluoro-2-phenylpyridin-4-amine has surged due to their role in modulating pharmacokinetic properties, such as metabolic stability and membrane permeability. Researchers are particularly interested in its application as a pharmacophore in the development of kinase inhibitors and antimicrobial agents. The compound's CAS No. 1354223-74-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry.

The synthesis of 3-Fluoro-2-phenylpyridin-4-amine typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and fluorination techniques. Its molecular structure has been characterized using NMR spectroscopy and mass spectrometry, confirming the high purity required for industrial and academic use. This compound is often compared to other fluoropyridine amines due to its structural versatility and reactivity.

From an environmental perspective, the biodegradability and ecotoxicity of fluorinated compounds are hot topics in green chemistry. 3-Fluoro-2-phenylpyridin-4-amine is being studied for its potential to reduce environmental persistence while maintaining efficacy in target applications. This aligns with the growing trend of sustainable chemical design, a key focus area for regulatory agencies and industry leaders.

In the context of drug discovery, this compound's ability to serve as a scaffold for bioactive molecules has been explored in virtual screening libraries. Its logP value and hydrogen-bonding capacity make it a candidate for optimizing lead compounds in CNS and oncology research. Questions like "How does fluorination impact drug bioavailability?" or "What are the synthetic routes for 3-Fluoro-2-phenylpyridin-4-amine?" are commonly encountered in academic forums.

The commercial availability of CAS No. 1354223-74-7 through specialty chemical suppliers has facilitated its adoption in high-throughput screening. Its stability under physiological conditions and compatibility with click chemistry protocols further broaden its utility. Recent patents highlight its incorporation into proteolysis-targeting chimeras (PROTACs), showcasing its role in cutting-edge therapeutic modalities.

Analytical methods for quantifying 3-Fluoro-2-phenylpyridin-4-amine in complex matrices have been refined using LC-MS/MS, addressing the need for precise quality control in industrial settings. The compound's spectral data (IR, UV-Vis) are well-documented, supporting its identification in research workflows. Discussions on platforms like ResearchGate often center on its structure-activity relationships compared to non-fluorinated analogs.

Emerging applications in material science include its use as a precursor for organic electronic materials, where the fluorine atom tunes charge transport properties. This dual applicability in life sciences and advanced materials positions 3-Fluoro-2-phenylpyridin-4-amine as a compound of interdisciplinary interest. Searches for "fluoropyridine applications 2024" or "CAS 1354223-74-7 supplier" reflect its commercial and scientific traction.

In summary, 3-Fluoro-2-phenylpyridin-4-amine (CAS No. 1354223-74-7) exemplifies the convergence of synthetic chemistry and applied sciences. Its molecular architecture offers a template for innovation across pharmaceuticals, agrochemicals, and functional materials, making it a subject of ongoing investigation and industrial adoption.